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Compound of Interest

Compound Name: Brucine dihydrate

Cat. No.: B1147078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Brucine, an alkaloid derived from the seeds of Strychnos nux-vomica, is structurally similar to

strychnine but less toxic.[1] It is extensively utilized in scientific research for its potent biological

activities, including anti-tumor, anti-inflammatory, and analgesic effects.[2][3] In laboratory

settings, brucine serves as a chiral resolving agent and a subject of study in pharmacology and

drug development for its ability to modulate various cell signaling pathways.[1][2] This

document provides detailed protocols for the preparation, storage, and handling of Brucine
dihydrate stock solutions for experimental use.

Physicochemical and Safety Data
Proper handling and storage of Brucine dihydrate are critical due to its high toxicity. It is fatal if

swallowed or inhaled and requires stringent safety measures, including the use of personal

protective equipment (PPE) and a chemical fume hood.[4]

Table 1: Physicochemical and Solubility Data for Brucine Dihydrate
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Property Value Reference(s)

Molecular Formula C₂₃H₂₆N₂O₄·2H₂O [4][5]

Molecular Weight 430.49 g/mol [5][6]

Appearance
White to pale cream crystalline

powder
[7]

Melting Point 174 - 179 °C [8]

Solubility

Soluble in methanol, ethanol,

and Dimethyl Sulfoxide

(DMSO) (≥15.55 mg/mL);

slightly soluble in water, ether,

and chloroform.

[3][7][9]

Storage (Powder)

Store at -20°C for up to 3

years or at 4°C for up to 2

years.

[10]

Incompatibilities

Strong oxidizing agents, strong

bases, and strong reducing

agents.

[7]

Safety

Danger: Fatal if swallowed or

inhaled. Causes serious eye

irritation. Handle in a chemical

fume hood with appropriate

PPE.

[4][11]

Experimental Protocols
These protocols are intended for the preparation of stock and working solutions of Brucine
dihydrate for use in in vitro cell-based assays and other relevant experiments. All procedures

involving solid Brucine dihydrate or concentrated stock solutions must be performed in a

certified chemical fume hood.
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Protocol for Preparation of a 10 mM Brucine Dihydrate
Stock Solution in DMSO
Materials:

Brucine dihydrate (MW: 430.49 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Spatula

Vortex mixer

Procedure:

Pre-weighing Preparation: Bring the Brucine dihydrate container to room temperature

before opening to prevent moisture condensation.

Weighing: In a chemical fume hood, carefully weigh 4.305 mg of Brucine dihydrate powder

using an analytical balance.

Dissolving: Transfer the weighed powder to a sterile amber vial. Add 1 mL of anhydrous

DMSO to the vial.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved. A

brief, gentle warming in a water bath (≤ 37°C) may aid dissolution if necessary.

Aliquotting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile, amber microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to

1 month) or at -80°C for long-term storage (up to 6 months).[10] Avoid repeated freeze-thaw

cycles.[10]
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Protocol for Preparation of Working Solutions for Cell
Culture Experiments
Materials:

10 mM Brucine dihydrate stock solution in DMSO

Appropriate sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile serological pipettes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Brucine dihydrate stock solution at room

temperature.[8]

Dilution: Perform serial dilutions of the stock solution directly into the cell culture medium to

achieve the desired final concentrations for your experiment (e.g., 1 µM, 10 µM, 100 µM).

Important: To avoid cell toxicity from the solvent, ensure the final concentration of DMSO

in the cell culture medium does not exceed 0.5%.[10] A vehicle control (medium with the

same final concentration of DMSO) should be included in all experiments.

Application: Immediately add the freshly prepared working solutions to your cell cultures.

Signaling Pathways and Mechanism of Action
Brucine exerts its biological effects by modulating a variety of intracellular signaling pathways,

primarily implicated in cancer cell proliferation, apoptosis, and inflammation. Its anti-tumor

activity is often associated with the inhibition of pro-survival pathways and the activation of

apoptotic mechanisms.

One of the key mechanisms of Brucine's anti-cancer effect is the inhibition of the Vascular

Endothelial Growth Factor Receptor 2 (VEGFR2) signaling pathway.[12] This inhibition disrupts

downstream cascades, including the PI3K/AKT/mTOR and Raf/MEK/ERK pathways, which are

crucial for cancer cell growth, proliferation, and angiogenesis.[1][4][11]
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Caption: Brucine's inhibitory effect on the VEGFR2 signaling cascade.

Experimental Workflow
The following diagram outlines the general workflow from receiving Brucine dihydrate powder

to its application in cell-based assays.
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Caption: Workflow for preparing and using Brucine dihydrate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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